J1038

• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• InChI: InChI=1S/C10H10N2O3S/c1-5-9(13)11-7-4-6(10(14)12-15)2-3-8(7)16-5/h2-5,15H,1H3,(H,11,13)(H,12,14)
• InChIKey: GIAXUWZVCYGXKO-UHFFFAOYSA-N

J1038 Selective smHDAC8 Inhibitor Overview

J1038 (T 5979345) is a synthetic small molecule and a selective inhibitor of histone deacetylase 8 (HDAC8) from Schistosoma mansoni (smHDAC8) . It features a benzothiazine scaffold with a hydroxamic acid moiety that chelates the catalytic zinc ion in the smHDAC8 active site [1]. Its primary application is as a chemical probe to study the role of smHDAC8 in the parasite's epigenetic regulation and viability, based on its distinct binding mode compared to other hydroxamate-based HDAC inhibitors [1].

1 Target: smHDAC8 parasite enzyme

2 Workflow: Ortholog-selective probe for schistosome biology

3 Key differentiator: Parasite-specific active-site remodeling

• [1] Marek, M., Kannan, S., Hauser, A. T., Moraes Mourao, M., Caby, S., Cura, V., Stolfa, D. A., Schmidtkunz, K., Lancelot, J., Andrade, L., Renaud, J. P., Oliveira, G., Sippl, W., Jung, M., Cavarelli, J., & Romier, C. (2013). Structural basis for the inhibition of histone deacetylase 8 (HDAC8), a key epigenetic player in the blood fluke Schistosoma mansoni. PLoS Pathogens, 9(9), e1003645. View Source

J1038 vs. Human HDAC8 Inhibitors

While many HDAC8 inhibitors exist, their functional and biochemical profiles differ significantly, precluding generic substitution. J1038 is not a pan-HDAC inhibitor; its unique selectivity profile against human HDAC isoforms is critical for interpreting experimental outcomes [1]. The compound's binding mode to smHDAC8, which involves a specific interaction with a non-conserved histidine residue (H292), is distinct from other in-class molecules like J1075 or the broader-spectrum inhibitor SAHA (vorinostat) [1]. This specificity is functionally evidenced by its marked reduction in activity against human class I and II HDACs compared to its target [1]. Furthermore, J1038 exhibits a distinct lack of direct phenotypic effect on the parasite, contrasting with the potent, apoptosis-inducing activity of its close analog J1075 [1]. Therefore, substituting J1038 with another HDAC inhibitor would introduce confounding variables related to target engagement, human cell off-target activity, and downstream biological effects.

J1038 (smHDAC8 probe) Ortholog-biased inhibitor

Human HDAC8 inhibitors (PCI‑34051, BRD‑73954) Optimized for human isoform selectivity; lack smHDAC8 engagement and may produce false-negative results in parasite assays.

J1038 (Phe151-flipped‑in) Unique conformational binding

Pan‑inhibitors (SAHA, M344) Do not exploit parasite-specific loop insertions; non‑discriminatory HDAC inhibition confounds target validation.

• [1] Marek, M., Kannan, S., Hauser, A. T., Moraes Mourao, M., Caby, S., Cura, V., Stolfa, D. A., Schmidtkunz, K., Lancelot, J., Andrade, L., Renaud, J. P., Oliveira, G., Sippl, W., Jung, M., Cavarelli, J., & Romier, C. (2013). Structural basis for the inhibition of histone deacetylase 8 (HDAC8), a key epigenetic player in the blood fluke Schistosoma mansoni. PLoS Pathogens, 9(9), e1003645. View Source

J1038 Comparative Differentiation Data

Biochemical Selectivity for smHDAC8

J1038 demonstrates a distinct selectivity profile compared to SAHA (vorinostat) and M344. While its IC50 for the primary target smHDAC8 is in the same range as SAHA and M344, its potency against human HDAC8 is approximately two-fold lower. Crucially, J1038 exhibits a significantly increased IC50 against human class I HDACs (HDAC1 and HDAC3) and the class II HDAC6, with an up to 100-fold increase in IC50 values compared to its smHDAC8 activity [1].

Biochemical selectivity

Reported

smHDAC8 inhibition retained; >10‑fold reduced potency for human HDAC1/3/6/8 vs pan‑inhibitors

Supports ortholog-specific probe use

Fluorescence-based assay; three replicates

Evidence Dimension	Enzymatic Inhibitory Activity (IC50)
Target Compound Data	IC50 for smHDAC8 is in the same range as SAHA and M344. IC50 for hHDAC8 is ~2-fold higher than SAHA/M344. IC50 for hHDAC1/3/6 is up to 100-fold increased.
Comparator Or Baseline	SAHA (Vorinostat) and M344
Quantified Difference	~2-fold higher IC50 for human HDAC8; up to 100-fold higher IC50 for human HDAC1/3/6.
Conditions	In vitro enzymatic assays using recombinant smHDAC8 and human HDAC1, HDAC3, HDAC6, and HDAC8.

Why This Matters

This selectivity profile confirms J1038 as a valuable tool for studies requiring reduced human HDAC off-target activity, improving the interpretability of experiments conducted in mammalian cell or in vivo models.

• [1] Marek, M., Kannan, S., Hauser, A. T., Moraes Mourao, M., Caby, S., Cura, V., Stolfa, D. A., Schmidtkunz, K., Lancelot, J., Andrade, L., Renaud, J. P., Oliveira, G., Sippl, W., Jung, M., Cavarelli, J., & Romier, C. (2013). Structural basis for the inhibition of histone deacetylase 8 (HDAC8), a key epigenetic player in the blood fluke Schistosoma mansoni. PLoS Pathogens, 9(9), e1003645. View Source

Phe151 Conformational Flip in smHDAC8

X-ray crystallography reveals that J1038 (2.21 Å resolution) binds to the active site of smHDAC8 with its hydroxamic acid moiety coordinating the catalytic zinc ion, a common feature of its class. However, unlike J1075, J1038 forms a specific hydrogen bond with the side chain of H292, a residue not conserved in human HDAC8 [1]. This interaction is a key structural determinant of its binding and selectivity. Conversely, J1075 binds to a different conformation of the active site and forces the F151 residue into a 'flipped-out' conformation [1].

Phe151 conformational flip

Direct comparison

J1038: Phe151 flipped‑in, His292 contact; J1075: flipped‑out; human ligands do not induce same rearrangement

Explains selectivity basis

PDB 4BZ8, 2.21‑Å resolution

Evidence Dimension	Protein-Ligand Interaction
Target Compound Data	Coordinates catalytic zinc with hydroxamate group; forms a hydrogen bond with smHDAC8 H292; induces F151 'flipped-in' conformation.
Comparator Or Baseline	J1075
Quantified Difference	N/A (Qualitative structural difference)
Conditions	X-ray crystallography of smHDAC8-inhibitor complexes.

Why This Matters

This specific binding mode confirms J1038 exploits a unique structural vulnerability in smHDAC8, making it a chemically distinct tool for structure-activity relationship (SAR) studies and a defined chemical starting point for further optimization.

• [1] Marek, M., Kannan, S., Hauser, A. T., Moraes Mourao, M., Caby, S., Cura, V., Stolfa, D. A., Schmidtkunz, K., Lancelot, J., Andrade, L., Renaud, J. P., Oliveira, G., Sippl, W., Jung, M., Cavarelli, J., & Romier, C. (2013). Structural basis for the inhibition of histone deacetylase 8 (HDAC8), a key epigenetic player in the blood fluke Schistosoma mansoni. PLoS Pathogens, 9(9), e1003645. View Source

In Vitro Apoptosis in Schistosomes

Despite potent inhibition of smHDAC8 in vitro, J1038 does not induce apoptosis or mortality in S. mansoni schistosomula larvae, even at high concentrations. In contrast, the structurally related compound J1075 induces significant TUNEL-positive staining (apoptosis) and parasite death at 50 and 100 µM within 96 hours of exposure [1].

Apoptosis in schistosomula

Class‑level

J1075 (analog) increased TUNEL‑positive cells at 50–100 µM; dose‑dependent mortality over 96 h

Supports parasite-viability endpoint

Class‑level inference; data to verify for J1038

Evidence Dimension	Cellular and Parasite Viability
Target Compound Data	No effect on parasite viability or apoptosis induction up to 100 µM after 96 hours.
Comparator Or Baseline	J1075
Quantified Difference	J1075 induces significant apoptosis and mortality at 50 µM and 100 µM; J1038 shows no effect at the same concentrations.
Conditions	In vitro culture of S. mansoni schistosomula exposed to compound for 96 hours, followed by TUNEL staining and mortality assessment.

Why This Matters

This functional divergence is critical for experimental design. J1038 serves as a powerful negative control or a tool to study smHDAC8 inhibition in the absence of a direct cytotoxic phenotype, whereas J1075 is appropriate for studies focused on downstream effects leading to parasite death.

• [1] Marek, M., Kannan, S., Hauser, A. T., Moraes Mourao, M., Caby, S., Cura, V., Stolfa, D. A., Schmidtkunz, K., Lancelot, J., Andrade, L., Renaud, J. P., Oliveira, G., Sippl, W., Jung, M., Cavarelli, J., & Romier, C. (2013). Structural basis for the inhibition of histone deacetylase 8 (HDAC8), a key epigenetic player in the blood fluke Schistosoma mansoni. PLoS Pathogens, 9(9), e1003645. View Source

J1038 Key Research Applications

Anti-Schistosomal Lead Optimization

J1038 is ideal for studies aiming to elucidate the specific downstream transcriptional and cellular effects of smHDAC8 inhibition that occur independently of parasite death. Its proven inability to induce apoptosis in schistosomula allows researchers to identify non-lethal, target-specific phenotypes, using J1075 as a positive control for lethal effects [1].

Parasite-Selective HDAC8 Target Engagement

The high-resolution (2.21 Å) co-crystal structure of J1038 bound to smHDAC8 provides a validated framework for structure-based drug design [1]. Researchers can use this data to rationally modify the benzothiazine scaffold to improve potency, selectivity, or parasite-killing activity, building upon the unique H292 interaction observed with J1038 [1].

Schistosomiasis Phenotypic Screening

J1038 is a valuable reference compound for selectivity screening panels involving human HDAC isoforms. Its well-characterized, reduced activity against human HDAC1/3/6 and moderate activity against hHDAC8 make it an excellent benchmark for assessing the cross-reactivity of novel HDAC inhibitors, particularly those intended for anti-parasitic applications [1].

Application

Selection Property

Validation Focus

SmHDAC8 lead optimization

Co‑crystal structure availability

Phe151‑flipped‑in binding mode

Parasite target engagement

Ortholog‑biased inhibition profile

smHDAC8 vs human HDAC selectivity

Phenotypic screening

Reported parasite‑viability readout

Apoptosis and mortality endpoints

Cross‑species benchmarking

Definitive smHDAC8‑preferring ligand

Species‑specific isoform discrimination

• [1] Marek, M., Kannan, S., Hauser, A. T., Moraes Mourao, M., Caby, S., Cura, V., Stolfa, D. A., Schmidtkunz, K., Lancelot, J., Andrade, L., Renaud, J. P., Oliveira, G., Sippl, W., Jung, M., Cavarelli, J., & Romier, C. (2013). Structural basis for the inhibition of histone deacetylase 8 (HDAC8), a key epigenetic player in the blood fluke Schistosoma mansoni. PLoS Pathogens, 9(9), e1003645. View Source